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Compound of Interest

Compound Name: 5,5'-Methylenediisophthalic acid

Cat. No.: B3045267

An In-depth Technical Guide to 5,5'-Methylenediisophthalic Acid

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5,5'-methylenediisophthalic acid, alongside experimental protocols for its
synthesis and application in the development of Metal-Organic Frameworks (MOFs). This
document is intended for researchers, scientists, and professionals in the fields of chemistry
and drug development.

Core Compound Properties

5,5'-Methylenediisophthalic acid, also known as 3,3',5,5'-tetracarboxydiphenylmethane, is a
tetracarboxylic acid that serves as a versatile organic linker in the synthesis of coordination
polymers and MOFs. Its rigid structure and multiple coordination sites make it a subject of
interest for creating porous materials with potential applications in gas storage, catalysis, and
drug delivery.

Quantitative Data Summary

The key physicochemical properties of 5,5'-methylenediisophthalic acid are summarized in
the table below for easy reference and comparison.
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Property

Value

Source(s)

Molecular Formula

C17H120s

[1](21[3]

Molecular Weight 344.277 g/mol [1]
Exact Mass 344.05321734 u [1]
Melting Point 324-331 °C [1]

Boiling Point (Predicted)

729.5 +60.0 °C

[1]

Density (Predicted)

1.572 + 0.06 g/cm?3

[1]

LogP 2.07020 [1]
Hydrogen Bond Donor Count 4 [1]
Hydrogen Bond Acceptor

C)(;untg p 8 ]
Rotatable Bond Count 6 [1]
Complexity 465 [1]
CAS Number 10397-52-1 [1][2][3]

Experimental Protocols

Detailed methodologies for the synthesis of related compounds and their application in the

formation of MOFs are outlined below. These protocols are provided to illustrate the practical

application of diisophthalic acid derivatives in materials science.

Synthesis of 5-Hydroxyisophthalic Acid

A general procedure for the synthesis of a related compound, 5-hydroxyisophthalic acid, from

dimethyl 5-hydroxyisophthalate is as follows[4]:

» Dissolution: Dissolve dimethyl 5-hydroxyisophthalate (40 g, 19.03 mmol) in tetrahydrofuran

(THF, 10 mL).

e Hydrolysis: Add aqueous lithium hydroxide (20 mL, 2 M) to the solution.
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e Reaction: Stir the reaction mixture at 40 °C overnight.

¢ Solvent Removal: Upon completion of the reaction, remove the THF by distillation under
reduced pressure.

e Precipitation: Adjust the pH of the remaining aqueous solution to approximately 2 with 6N
hydrochloric acid to precipitate the product.

« |solation: Collect the precipitated 5-hydroxyisophthalic acid by filtration.

e Drying: Dry the collected white solid product in a vacuum oven. This process yields
approximately 20 g (58%) of 5-hydroxyisophthalic acid.

Synthesis of a Zn(ll) Metal-Organic Framework using a
Diisophthalic Acid Derivative

The following protocol describes the synthesis of a Zinc-based MOF using 5,5'-(1,4-
phenylenebis(methyleneoxy))diisophthalic acid (a derivative of the topic compound) as the
organic linker[5]:

e Solution Preparation: Prepare a homogenous solution containing:

o HaL (5,5'-(1,4-phenylenebis(methyleneoxy))diisophthalic acid): 0.15 mmol, 0.070 g

o

bbi (1,1'-(1,4-butanediyl)bis(imidazole)): 0.25 mmol, 0.074 g

o

Zn(NOs3)2-6H20: 0.40 mmol, 0.119 g

Deionized Water: 10 mL

[¢]

[¢]

HNOs3/H20 (v/v = 1:1): 2 drops

e Stirring: Stir the solution for 30 minutes.

e Reaction: Transfer the solution into a 25 mL Teflon-lined reactor, seal, and heat to 180 °C for
three days.

e Cooling: Cool the reactor at a rate of 5 °C/h.
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¢ Product Formation: Colorless block-like crystals of the Zn(ll) MOF are formed with a 72%

yield based on zinc.

Visualized Workflow and Logical Relationships

The following diagrams illustrate the synthesis process and a potential application workflow for
MOFs derived from diisophthalic acid linkers.

Reactant Preparation

Solvent (H20 + HNO3)

Metal Salt (e.g., Zn(NO3)2:6H20) v Synthesis Process Product Outcome
Hydrothermal Synthesis Controlled Cooling 8 MOF Crystals

\

\i

Mix & Stir (30 min) e e ey [ ]

Linker (bbi)

Diisophthalic Acid Derivative (H4L)

Click to download full resolution via product page

Caption: Hydrothermal synthesis workflow for a Metal-Organic Framework.
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Caption: Application of MOFs in the photocatalytic degradation of water pollutants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3045267#5-5-methylenediisophthalic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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